Cas no 27472-21-5 ((3,4-Diethoxyphenyl)acetonitrile)

(3,4-Diethoxyphenyl)acetonitrile structure

27472-21-5 structure

Product Name:(3,4-Diethoxyphenyl)acetonitrile

CAS No:27472-21-5

MF:C₁₂H₁₅NO₂

MW:205.253003358841

MDL:MFCD00060715

CID:53160

PubChem ID:520318

Update Time:2025-04-18

(3,4-Diethoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(3,4-Diethoxyphenyl)acetonitrile
- 3,4-Diethoxyphenylacetonitrile
- (3,4-Diethoxyphenyl)acetonitrile
- (3,4-Diethoxyphenyl)acetonitrile #
- A819083
- Benzeneacetonitrile, 3,4-diethoxy-
- Z56872847
- (3,4-diethoxy-phenyl)-acetonitrile
- EU-0052082
- SR-01000524006-1
- 3,4-diethoxybenzene acetonitrile
- 3,4-diethoxy-benzyl cyanide
- FT-0638706
- DTXSID60181900
- EINECS 248-479-7
- Enamine_005113
- 3,4-diethoxybenzyl cyanide
- AKOS000115158
- SCHEMBL2967916
- 27472-21-5
- FS-5559
- Oprea1_371438
- SR-01000524006
- J-016776
- EC 248-479-7
- 2-(3,4-diethoxyphenyl)-acetonitrile
- IDI1_007700
- HMS1408I09
- NS00002169
- CS-0299272
- F83552
- MFCD00060715
- ALBB-020763
- STK349291
- DB-021880
- FD70871
- DTXCID60104391
- 248-479-7
- MDL： MFCD00060715
- Inchi： 1S/C12H15NO2/c1-3-14-11-6-5-10(7-8-13)9-12(11)15-4-2/h5-6,9H,3-4,7H2,1-2H3
- InChI Key： OBDKFHFLERWBBI-UHFFFAOYSA-N
- SMILES： O(CC)C1C=C(CC#N)C=CC=1OCC

Computed Properties

Exact Mass: 205.11000
Monoisotopic Mass: 205.11
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 42.2A^2

Experimental Properties

Density: 1.043
Melting Point: 33-35°C
Boiling Point: 130°C 1mm
Flash Point: 119.5°C
Refractive Index: 1.505
PSA: 42.25000
LogP: 2.55008

(3,4-Diethoxyphenyl)acetonitrile Security Information

Hazardous Material transportation number：UN 3439
Hazard Category Code： 20/21-22-36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
HazardClass：IRRITANT, IRRITANT-HARMFUL
Risk Phrases：R20/21

(3,4-Diethoxyphenyl)acetonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

(3,4-Diethoxyphenyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	018552-1g	3,4-Diethoxyphenylacetonitrile	27472-21-5	98%	1g	￡53.00	2022-03-01
Fluorochem	018552-5g	3,4-Diethoxyphenylacetonitrile	27472-21-5	98%	5g	￡209.00	2022-03-01
Alichem	A019119561-5g	2-(3,4-Diethoxyphenyl)acetonitrile	27472-21-5	95%	5g	$400.00	2023-09-02
abcr	AB149970-1 g	3,4-Diethoxyphenylacetonitrile, 98%; .	27472-21-5	98%	1 g	€134.90	2023-07-20
abcr	AB149970-5 g	3,4-Diethoxyphenylacetonitrile, 98%; .	27472-21-5	98%	5 g	€369.50	2023-07-20
eNovation Chemicals LLC	Y1105099-25g	(3,4-Diethoxyphenyl)acetonitrile	27472-21-5	95%	25g	$650	2024-07-23
TRC	D476818-50mg	(3,4-Diethoxyphenyl)acetonitrile	27472-21-5		50mg	$ 50.00	2022-06-05
TRC	D476818-100mg	(3,4-Diethoxyphenyl)acetonitrile	27472-21-5		100mg	$ 65.00	2022-06-05
TRC	D476818-500mg	(3,4-Diethoxyphenyl)acetonitrile	27472-21-5		500mg	$ 160.00	2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1369942-100mg	2-(3,4-Diethoxyphenyl)acetonitrile	27472-21-5	98%	100mg	￥345	2023-04-14

(3,4-Diethoxyphenyl)acetonitrile Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:27472-21-5)(3,4-Diethoxyphenyl)acetonitrile

Order Number:A819083

Stock Status:in Stock

Quantity:100g/25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:08

Price ($):1324.0/331.0

Email:sales@amadischem.com

Product Official Link

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3. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

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5. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

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